Cas no 1159698-11-9 ((2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride)

• Product Name: (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride
• CAS No: 1159698-11-9
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• MDL: MFCD07105439
• CID: 4574122
• Update Time: 2025-06-13

(2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride

• MDL： MFCD07105439
• Inchi： 1S/C13H19N.ClH/c1-2-3-11-14-12-7-10-13-8-5-4-6-9-13;/h4-10,14H,2-3,11-12H2,1H3;1H
• InChI Key： NXHIUKVYXINEMD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)=CCNCCCC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride

Recent Advances in the Study of (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride (CAS: 1159698-11-9)

In recent years, the compound (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride (CAS: 1159698-11-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical benefits, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of the compound's interaction with neurotransmitter systems. Preliminary findings suggest that (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride may modulate dopaminergic and serotonergic pathways, which could have implications for the treatment of neurological and psychiatric disorders. Recent in vitro and in vivo studies have demonstrated its ability to influence receptor binding and neurotransmitter release, providing a foundation for further investigation into its therapeutic potential.

Another significant aspect of the research has been the optimization of the synthetic routes for (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride. Advances in chemical synthesis have enabled the production of high-purity batches, which are essential for both preclinical and clinical studies. Researchers have also explored various derivatives and analogs to enhance the compound's bioavailability and reduce potential side effects, highlighting the importance of structure-activity relationship (SAR) studies in drug development.

Recent pharmacokinetic studies have shed light on the absorption, distribution, metabolism, and excretion (ADME) profiles of (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride. These studies have revealed favorable pharmacokinetic properties, such as good oral bioavailability and a reasonable half-life, which are critical for its development as a viable therapeutic agent. Additionally, toxicological assessments have indicated a manageable safety profile, further supporting its potential for clinical translation.

In the context of disease-specific applications, researchers have investigated the efficacy of (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride in models of depression, anxiety, and neurodegenerative diseases. Early results are encouraging, with the compound demonstrating significant effects in behavioral assays and neuroprotective models. These findings have spurred interest in advancing the compound to the next stages of drug development, including more extensive preclinical testing and, eventually, human trials.

In conclusion, the latest research on (2E)-N-butyl-3-phenyl-2-propen-1-amine hydrochloride (CAS: 1159698-11-9) underscores its potential as a multifaceted therapeutic agent. While much work remains to fully understand its mechanisms and optimize its clinical utility, the current body of evidence provides a strong rationale for continued investigation. Future studies will likely focus on refining its pharmacological profile, exploring combination therapies, and addressing any remaining challenges related to its development and commercialization.